Cas no 1107694-76-7 (5-bromo-2-chloro-3,4-dihydroquinazolin-4-one)

• Product Name: 5-bromo-2-chloro-3,4-dihydroquinazolin-4-one
• CAS No: 1107694-76-7
• MF: C₈H₄BrClN₂O
• MW: 259.487159729004
• CID: 4671188
• PubChem ID: 135742272
• Update Time: 2025-06-08

5-bromo-2-chloro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloroquinazolin-4-ol
• 5-Bromo-2-chloroquinazolin-4(3H)-one
• FCH1407034
• 5-bromo-2-chloro-3,4-dihydroquinazolin-4-one
• AKOS026726417
• 5-bromo-2-chloro-3H-quinazolin-4-one
• EN300-154625
• AT44451
• CS-0526871
• 1107694-76-7

• Inchi： 1S/C8H4BrClN2O/c9-4-2-1-3-5-6(4)7(13)12-8(10)11-5/h1-3H,(H,11,12,13)
• InChI Key： HMANGZMSGJYPBK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(NC(=N2)Cl)=O

Computed Properties

• Exact Mass: 257.91955g/mol
• Monoisotopic Mass: 257.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-bromo-2-chloro-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 5-Bromo-2-chloro-3,4-dihydroquinazolin-4-one (CAS No. 1107694-76-7)

5-Bromo-2-chloro-3,4-dihydroquinazolin-4-one (CAS No. 1107694-76-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This quinazolinone derivative is characterized by the presence of bromine and chlorine substituents, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's molecular formula and structural features make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 5-bromo-2-chloro-3,4-dihydroquinazolin-4-one has surged, driven by its relevance in medicinal chemistry and material science. A growing number of studies highlight its potential as a building block for small-molecule therapeutics, especially in targeting diseases like cancer and infectious disorders. Its CAS number 1107694-76-7 is frequently searched in academic databases, reflecting its importance in cutting-edge research. Additionally, the compound's solubility and stability under various conditions are key factors influencing its utility in industrial applications.

The synthesis of 5-bromo-2-chloro-3,4-dihydroquinazolin-4-one often involves multi-step reactions, including halogenation and cyclization processes. Optimizing its yield and purity remains a focus for chemists, as impurities can affect downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound. Furthermore, its crystal structure has been studied to understand intermolecular interactions, which are critical for designing derivatives with enhanced bioactivity.

From an environmental perspective, the eco-friendly synthesis of quinazolinone derivatives like CAS No. 1107694-76-7 is a hot topic. Researchers are investigating greener catalysts and solvent-free methods to reduce waste and energy consumption. This aligns with global trends toward sustainable chemistry, a subject frequently queried in search engines. The compound's biodegradability and toxicity profile are also under scrutiny to ensure compliance with regulatory standards.

In the context of drug development, 5-bromo-2-chloro-3,4-dihydroquinazolin-4-one is often compared to other heterocyclic scaffolds due to its balanced lipophilicity and hydrogen-bonding capacity. These properties are crucial for achieving optimal bioavailability and target engagement. Recent patents highlight its incorporation into anticancer agents and anti-inflammatory drugs, further solidifying its commercial value. The compound's mechanism of action is a recurring question among researchers, prompting deeper investigations into its pharmacodynamics.

Beyond pharmaceuticals, CAS 1107694-76-7 is explored in agrochemical formulations, where its halogenated structure contributes to pesticidal activity. Innovations in crop protection have led to derivatives with improved resistance management and environmental safety. This dual applicability in human health and agriculture underscores the versatility of 5-bromo-2-chloro-3,4-dihydroquinazolin-4-one.

To address common queries, the storage conditions for this compound typically recommend protection from light and moisture to prevent degradation. Suppliers often provide technical data sheets detailing its handling precautions and compatibility with other chemicals. As interest in custom synthesis grows, manufacturers are offering tailored solutions to meet specific research needs, further driving market expansion.

In summary, 5-bromo-2-chloro-3,4-dihydroquinazolin-4-one (CAS No. 1107694-76-7) is a multifaceted compound with broad applications in life sciences and industrial chemistry. Its synthetic accessibility, coupled with its functional diversity, positions it as a key player in innovation. Future research will likely uncover new roles for this molecule, answering emerging questions about its structure-activity relationships and scalable production methods.